Cas no 885220-93-9 (Butanoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester, (3S)-)

Butanoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester, (3S)- structure

885220-93-9 structure

Product Name:Butanoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester, (3S)-

CAS No:885220-93-9

MF:C₆H₁₀F₃NO₂

MW:185.144312381744

MDL:MFCD28003105

CID:4292171

Update Time:2023-12-05

Butanoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester, (3S)-
- (S)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester
- Ethyl (3S)-3-amino-4,4,4-trifluorobutanoate (ACI)
- Ethyl (S)-3-amino-4,4,4-trifluorobutanoate
- MDL： MFCD28003105
- Inchi： 1S/C6H10F3NO2/c1-2-12-5(11)3-4(10)6(7,8)9/h4H,2-3,10H2,1H3/t4-/m0/s1
- InChI Key： KGUOZZWGWBBRRF-BYPYZUCNSA-N
- SMILES： C(C(=O)OCC)[C@H](N)C(F)(F)F

Butanoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester, (3S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB03010-5g	ethyl (S)-3-amino-4,4,4-trifluorobutanoate	885220-93-9	95%	5g	$1600	2023-09-07
eNovation Chemicals LLC	D972100-50mg	(S)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester	885220-93-9	95%	50mg	$190	2025-02-20
eNovation Chemicals LLC	D972100-1g	(S)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester	885220-93-9	95%	1g	$1115	2025-02-20
eNovation Chemicals LLC	D972100-250mg	(S)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester	885220-93-9	95%	250mg	$370	2025-02-20
eNovation Chemicals LLC	D972100-500mg	(S)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester	885220-93-9	95%	500mg	$610	2025-02-20
eNovation Chemicals LLC	D972100-5g	(S)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester	885220-93-9	95%	5g	$4475	2025-02-20
eNovation Chemicals LLC	D972100-100mg	(S)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester	885220-93-9	95%	100mg	$255	2025-02-20
eNovation Chemicals LLC	D972100-100mg	(S)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester	885220-93-9	95%	100mg	$255	2024-07-28
eNovation Chemicals LLC	D972100-250mg	(S)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester	885220-93-9	95%	250mg	$370	2024-07-28
eNovation Chemicals LLC	D972100-500mg	(S)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester	885220-93-9	95%	500mg	$610	2024-07-28

Butanoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester, (3S)- Production Method

Production Method 1

1241540-44-2

105-36-2

885220-93-9

Reaction Conditions

1.1 Reagents: Zinc Catalysts: Chlorotrimethylsilane Solvents: Dimethylformamide ; rt → 0 °C; 5 h, 0 °C
2.1 Reagents: Acetyl chloride , Diisopropyl ether Solvents: Ethanol ; 5 h, 0 °C
2.2 Reagents: Sodium bicarbonate

Reference

Trifluoroacetaldehyde: A useful industrial bulk material for the synthesis of trifluoromethylated amino compounds

Mimura, Hideyuki; et al, Journal of Fluorine Chemistry, 2010, 131(4), 477-486

Production Method 2

170804-10-1

885220-93-9

882424-02-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 3 h, 15 bar, 100 °C
2.1 Reagents: (+)-Tartaric acid Solvents: Ethanol ; 5 min, reflux; reflux → rt
2.2 Reagents: Sodium carbonate Solvents: Water ; rt
2.3 Reagents: D-Tartaric acid Solvents: Water ; reflux

Reference

Ethyl 4,4,4-trifluoroacetoacetate (ETFAA), a powerful building block for enantiopure chirons in trifluoromethyl-β-amino acid series

Michaut, Valerie; et al, Journal of Fluorine Chemistry, 2007, 128(8), 889-895

Production Method 3

372-31-6

885220-93-9

882424-02-4

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Chloroform ; 5 min, rt
1.2 16 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 3 h, 15 bar, 100 °C
3.1 Reagents: (+)-Tartaric acid Solvents: Ethanol ; 5 min, reflux; reflux → rt
3.2 Reagents: Sodium carbonate Solvents: Water ; rt
3.3 Reagents: D-Tartaric acid Solvents: Water ; reflux

Reference

Ethyl 4,4,4-trifluoroacetoacetate (ETFAA), a powerful building block for enantiopure chirons in trifluoromethyl-β-amino acid series

Michaut, Valerie; et al, Journal of Fluorine Chemistry, 2007, 128(8), 889-895

Production Method 4

170804-18-9

885220-93-9

882424-02-4

Reaction Conditions

1.1 Reagents: (+)-Tartaric acid Solvents: Ethanol ; 5 min, reflux; reflux → rt
1.2 Reagents: Sodium carbonate Solvents: Water ; rt
1.3 Reagents: D-Tartaric acid Solvents: Water ; reflux

Reference

Ethyl 4,4,4-trifluoroacetoacetate (ETFAA), a powerful building block for enantiopure chirons in trifluoromethyl-β-amino acid series

Michaut, Valerie; et al, Journal of Fluorine Chemistry, 2007, 128(8), 889-895

Production Method 5

885220-93-9

Reaction Conditions

1.1 Reagents: Acetyl chloride , Diisopropyl ether Solvents: Ethanol ; 5 h, 0 °C
1.2 Reagents: Sodium bicarbonate

Reference

Trifluoroacetaldehyde: A useful industrial bulk material for the synthesis of trifluoromethylated amino compounds

Mimura, Hideyuki; et al, Journal of Fluorine Chemistry, 2010, 131(4), 477-486

Production Method 6

421-53-4

343338-28-3

885220-93-9

Reaction Conditions

1.1 Reagents: Sulfuric acid magnesium salt (1:1) Solvents: Dichloromethane ; 4 h, 40 °C; 40 °C → rt; 8 h, heated
2.1 Reagents: Zinc Catalysts: Chlorotrimethylsilane Solvents: Dimethylformamide ; rt → 0 °C; 5 h, 0 °C
3.1 Reagents: Acetyl chloride , Diisopropyl ether Solvents: Ethanol ; 5 h, 0 °C
3.2 Reagents: Sodium bicarbonate

Reference

Trifluoroacetaldehyde: A useful industrial bulk material for the synthesis of trifluoromethylated amino compounds

Mimura, Hideyuki; et al, Journal of Fluorine Chemistry, 2010, 131(4), 477-486